Cas no 2384-10-3 (19-Norpregna-4,9,11-triene-3,20-dione)

• Product Name: 19-Norpregna-4,9,11-triene-3,20-dione
• CAS No: 2384-10-3
• MF: C₂₀H₂₄O₂
• MW: 296.403366088867
• CID: 260250
• PubChem ID: 273187
• Update Time: 2025-04-19

19-Norpregna-4,9,11-triene-3,20-dione Chemical and Physical Properties

Names and Identifiers

• 19-Norpregna-4,9,11-triene-3,20-dione
• (17R)-17-Hydroxy-19-norpregna-4,9,11-trien-20-yn-3-one
• Ethynyl trienolone
• Ogyline
• R-2010
• RU-2010
• NSC-118188
• NSC118188
• 2384-10-3
• DTXSID50946646

• Inchi： 1S/C20H24O2/c1-12(21)18-7-8-19-17-5-3-13-11-14(22)4-6-15(13)16(17)9-10-20(18,19)2/h9-11,17-19H,3-8H2,1-2H3
• InChI Key： BLGNCYFCLKRFPN-UHFFFAOYSA-N
• SMILES： O=C(C)C1CCC2C3CCC4=CC(CCC4=C3C=CC21C)=O

Computed Properties

• Exact Mass: 296.17772
• Monoisotopic Mass: 296.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.14
• Boiling Point: 495.4°Cat760mmHg
• Flash Point: 183.3°C
• Refractive Index: 1.578
• PSA: 34.14
• LogP: 4.17360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 20-oxosteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids 20-oxosteroids